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Frequently Asked Questions (FAQs)

What is SU11752? SU11752 is a potent and selective inhibitor of the DNA-dependent protein kinase

(DNA-PK). It works by competing with ATP and has been shown to inhibit the repair of DNA double-

strand breaks, leading to the sensitization of cancer cells to ionizing radiation [1] [2].

What are the recommended storage conditions? The supplier-recommended storage conditions are

summarized in the table below [3] [2]:

Form Short-Term Storage (≤6 months) Long-Term Storage (≥12 months)

Solid Powder 4 °C -20 °C

In Solvent (e.g., DMSO) -20 °C -80 °C

What solvent is recommended for preparing stock solutions? Dimethyl sulfoxide (DMSO) is a

suitable solvent. The product is soluble at least 10 mM in DMSO [2].

What are the known stability problems? While specific degradation products are not listed, the

Safety Data Sheet (SDS) highlights that the compound is stable under recommended storage

conditions but is incompatible with strong acids, strong bases, and strong oxidizing or reducing

agents [3]. Exposure to these, or to conditions outside the recommended temperature ranges, will

likely compromise its stability.
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Troubleshooting Guide

Observation Possible Cause Recommended Action

Precipitate formed in

stock solution

Storage temperature too

high; solute crashed out

Allow solution to warm to room temperature.

Gently vortex and visually inspect for re-
dissolution.

Solution has changed
color

Possible degradation Do not use. Discard the solution and prepare a
fresh stock aliquot.

Compound appears to
have lost biological

activity

Improper storage or
repeated freeze-thaw

cycles

Verify storage temperature is correct. Avoid
repeated freeze-thaw cycles by preparing

single-use aliquots.

Experimental Protocol & Handling

For safe and effective use of SU11752 in the laboratory, please adhere to the following protocols.

1. Safe Handling Procedures Always consult the latest Safety Data Sheet (SDS) before use. Personal

protective equipment (PPE) including safety goggles, gloves, and a lab coat is mandatory.

Inhalation: Avoid breathing dust/aerosols. Use only in a well-ventilated area, such as a fume hood
[3].

Skin Contact: Rinse skin thoroughly with plenty of water if contact occurs [3].
Ingestion: If swallowed, rinse mouth with water and seek immediate medical attention [3].

Environmental Hazard: This compound is very toxic to aquatic life. Avoid release to the environment
and collect spillage for approved waste disposal [3].

2. Workflow for Reconstitution and Storage The following diagram outlines the critical steps for handling

SU11752 to ensure its stability.
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3. Waste Disposal Dispose of contents and the container according to prevailing federal, state, and local

environmental regulations. Contact your institutional environmental health and safety office for specific

approved waste disposal plants [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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